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Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453 Get Quote

An In-depth Technical Guide to the Half-life and Decay Constant of Lanthanum-140

This technical guide provides a comprehensive overview of the nuclear properties of

Lanthanum-140 (¹⁴⁰La), with a specific focus on its half-life and decay constant. The

information is intended for researchers, scientists, and professionals in drug development who

may utilize this radioisotope in their work.

Core Properties of Lanthanum-140
Lanthanum-140 is a radioactive isotope of the element lanthanum, characterized by its specific

nuclear decay properties. It is a significant radionuclide, in part because it is the daughter

product of Barium-140 (¹⁴⁰Ba).[1] The key nuclear properties of Lanthanum-140 are

summarized in the table below.
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Property Value Unit

Half-life (t₁/₂) 1.67858(21) days

40.289(4) hours

1.45029312 x 10⁵ seconds

Decay Constant (λ) 4.779359227463 x 10⁻⁶ s⁻¹

Decay Mode β⁻ (Beta minus) -

Parent Isotope ¹⁴⁰Ba -

Daughter Isotope ¹⁴⁰Ce (stable) -

Decay Energy (Q) 3.7602(17) MeV

Nuclear Spin and Parity 3⁻ -

Data sourced from multiple consistent scientific databases.[1][2][3][4]

Decay Scheme of Lanthanum-140
Lanthanum-140 undergoes 100% beta-minus (β⁻) decay to the stable isotope Cerium-140

(¹⁴⁰Ce).[1][3] This decay process involves the transformation of a neutron within the nucleus

into a proton, accompanied by the emission of an electron (beta particle) and an antineutrino.

This transformation increases the atomic number by one (from 57 to 58) while keeping the

mass number constant at 140. The decay of ¹⁴⁰La primarily populates excited states of ¹⁴⁰Ce,

which then de-excite by emitting gamma rays.[5][6]

The formation of Lanthanum-140 is also a key aspect of its radiochemistry. It is the direct

decay product of Barium-140, which has a longer half-life of approximately 12.74 days.[1][7]

This parent-daughter relationship is important for applications where a continuous supply of

¹⁴⁰La is needed, as it can be "milked" from a ¹⁴⁰Ba source.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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